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Compound of Interest

Compound Name: Octyl isocyanate

Cat. No.: B1195688 Get Quote

An In-depth Technical Guide to the Chemical Properties and Reactivity of Octyl Isocyanate

For researchers, scientists, and professionals in drug development, a thorough understanding

of reactive chemical intermediates is paramount. Octyl isocyanate (1-isocyanatooctane) is a

versatile reagent utilized in a variety of synthetic applications, from polymer chemistry to the

modification of biologically active molecules. This guide provides a comprehensive overview of

its chemical properties, reactivity, and handling protocols.

Chemical and Physical Properties
Octyl isocyanate is a combustible and moisture-sensitive liquid.[1][2] Its core chemical and

physical characteristics are summarized below, providing essential data for experimental

design and safety assessments.
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Property Value Citations

Molecular Formula C₉H₁₇NO [3][4]

Molecular Weight 155.24 g/mol [3]

Appearance Liquid [4]

Density 0.88 g/mL at 25 °C [5]

Boiling Point 200-204 °C [5]

139 °C at 14 mmHg [5]

Refractive Index n20/D 1.432 [5]

Flash Point 71 °C (159.8 °F) - closed cup [5]

Solubility in Water Insoluble, reacts with water [4]

CAS Number 3158-26-7 [3][4]

EC Number 221-598-1

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of octyl isocyanate in

reaction mixtures.

Spectrum Type Key Features / Notes Citations

FTIR
Spectra available (Neat and

ATR-IR).
[3][6]

¹H NMR Spectra available. [6][7][8]

¹³C NMR Spectra available. [6]

Mass Spec GC-MS data available. [6]

Raman Spectrum available. [6]

Reactivity of Octyl Isocyanate
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The isocyanate functional group (-N=C=O) is highly electrophilic, making octyl isocyanate
reactive toward a wide range of nucleophiles.[9][10] This reactivity is the foundation of its utility

in chemical synthesis. It is incompatible with strong oxidizing agents, strong acids, strong

bases, alcohols, and amines.[1][11]

Reaction with Nucleophiles
Isocyanates readily undergo nucleophilic addition at the central carbon atom of the NCO group.

[9][12] These reactions are often exothermic and can be vigorous.[13]

Water: Reacts with water to form an unstable carbamic acid, which then decomposes to yield

octylamine and carbon dioxide gas.[9][10][13] This reaction is a key consideration for

handling and storage, as exposure to moisture will degrade the reagent.[2][4]

Alcohols: The reaction with alcohols produces stable N-octylcarbamates, commonly known

as urethanes.[9][10] This is one of the most common applications of isocyanates, forming the

basis of polyurethane chemistry.[10] The reaction can be catalyzed by tertiary amines or

organotin compounds like dibutyltin dilaurate (DBTDL).[9][14]

Amines: Primary and secondary amines react with octyl isocyanate to form N,N'-substituted

ureas.[9][10] This reaction is typically very fast and does not require a catalyst.[15]

Thiols: In the presence of a base catalyst, thiols will react to form thiourethanes.[15]
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Caption: Reaction pathways of octyl isocyanate with common nucleophiles.

Polymerization
Hazardous polymerization of octyl isocyanate does not typically occur under normal

conditions.[1][11] However, acids and bases can initiate polymerization reactions.[13] Anionic

polymerization of isocyanates, including n-octyl isocyanate, can be achieved using initiators

like sodium naphthalenide to produce polyisocyanates.[16]

Thermal Decomposition
During a fire, irritating and highly toxic gases may be generated through thermal

decomposition.[4][11] Hazardous decomposition products include nitrogen oxides (NOx),
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carbon monoxide (CO), carbon dioxide (CO2), and hydrogen cyanide.[11]

Experimental Protocols
Due to its hazardous nature, strict adherence to safety protocols is essential when working with

octyl isocyanate. It is harmful if swallowed, in contact with skin, or inhaled, and can cause skin

and eye irritation, as well as allergic or asthma-like symptoms.[1]

General Handling and Storage
Handling: Always work in a well-ventilated area, preferably under a chemical fume hood.[11]

Wear appropriate personal protective equipment (PPE), including chemical safety goggles,

gloves, and protective clothing.[1][2] Avoid contact with skin and eyes and prevent inhalation

of vapors.[11][17]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[4]

Keep containers tightly closed to prevent contact with moisture.[1][2] Store away from heat,

sparks, open flames, and other sources of ignition.[1]

General Protocol for Reaction with Nucleophiles (e.g.,
Alcohols)
The following is a generalized protocol for the synthesis of a carbamate from an alcohol. This

procedure should be adapted based on the specific reactivity of the substrate and the scale of

the reaction.

Preparation: Ensure all glassware is thoroughly dried to prevent reaction with water. The

reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon).[14]

Reaction Setup: To a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stir

bar, add the desired alcohol and dissolve it in an appropriate anhydrous solvent (e.g.,

toluene, THF).

Addition of Isocyanate: Slowly add octyl isocyanate (typically 1.0-1.1 equivalents) to the

stirring alcohol solution at room temperature.[14]
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Catalysis (if necessary): For less reactive nucleophiles like alcohols, a catalyst can be

added. Common catalysts include dibutyltin dilaurate (DBTDL) or tertiary amines like

triethylamine (TEA) or 1,4-diazabicyclo[2.2.2]octane (DABCO).[14] The catalyst is typically

added in small amounts (e.g., 0.1-1.0 mol%).

Monitoring: The reaction progress can be monitored by thin-layer chromatography (TLC) or

by spectroscopic methods such as FTIR, observing the disappearance of the strong

isocyanate peak around 2250-2275 cm⁻¹.

Work-up: Once the reaction is complete, it can be quenched by adding a small amount of

methanol to consume any excess isocyanate. The solvent is then removed under reduced

pressure.[14]

Purification: The crude product can be purified using standard techniques such as silica gel

column chromatography.[14]
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Caption: A generalized experimental workflow for nucleophilic addition reactions.
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Applications in Research and Drug Development
The high reactivity of octyl isocyanate makes it a useful building block in organic synthesis

and pharmaceutical research.

Polymer Chemistry: It has been used to suppress side reactions during polymerization

processes.[5][18] It is also a monomer for the synthesis of poly(n-octyl isocyanate).[16]

Synthesis of Small Molecules: Octyl isocyanate is used to synthesize various compounds,

including ureas and organogelators.[5][18] For example, it reacts with N-cyclopropylamine to

form N-cyclopropyl-N′-octylurea.[5]

Drug Development and Discovery: Isocyanates are important intermediates in the synthesis

of pharmaceuticals.[19] They are used to create carbamate and urea linkages, which are

present in many biologically active molecules.[19] The isocyanate group can be used to

attach chemical tags or moieties to existing drug-like small molecules to study their biological

targets and mechanisms of action.[20] This approach is valuable for creating probes for

target identification and validation in drug discovery pipelines.[20] For instance, octyl
isocyanate was reported to inactivate the serine proteinase, chymotrypsin.[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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